BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 2-Bromo-4-nitroaniline: A
Versatile Synthetic Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-Bromo-4-(4-methoxybenzyl)-6-
Compound Name:

nitroaniline
CAS No.: 1314987-29-5
Cat. No.: B599308

Get Quote

Disclaimer: Initial research for "2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline” (CAS number
1314987-29-5) did not yield specific public data. This guide will therefore focus on the
structurally related and well-documented compound, 2-Bromo-4-nitroaniline (CAS number
13296-94-1). This compound serves as a foundational scaffold and its properties and reactivity
are of significant interest to researchers in similar fields.

Introduction

2-Bromo-4-nitroaniline is a substituted aniline that serves as a crucial intermediate in various
fields of chemical synthesis. Its structure, featuring an amine group, a nitro group, and a
bromine atom on a benzene ring, provides a unique combination of reactive sites. This
trifunctional nature allows for a wide range of chemical transformations, making it a valuable
precursor for the synthesis of more complex molecules, particularly in the realms of medicinal
chemistry and materials science. This guide provides a comprehensive overview of its
synthesis, properties, and applications for researchers and drug development professionals.

Physicochemical and Structural Properties
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2-Bromo-4-nitroaniline is a dark yellow to dark orange crystalline solid. It is sparingly soluble in
water but shows slight solubility in chloroform, DMSO, and methanol. The compound is
hygroscopic and should be stored in a dark, inert atmosphere at room temperature.

Property Value Source(s)
CAS Number 13296-94-1
Molecular Formula C6H5BrN202
Molecular Weight 217.02 g/mol
Appearance White to Yellow to Green
powder to crystal
Melting Point 104.0 to0 108.0 °C
Boiling Point (Predicted) 351.8+22.0°C
Density (Rough Estimate) 1.7917 g/lcm3
Purity (GC) >98.0%

The molecular structure of 2-Bromo-4-nitroaniline is essentially planar. X-ray crystallography
studies have revealed that the dihedral angle between the nitro group and the aromatic ring is
4.57 (4)°. An intramolecular hydrogen bond between the amine group and the bromine atom
contributes to the planarity of the molecule, forming a five-membered ring. In the crystalline
state, molecules are linked by intermolecular hydrogen bonds.

Chemical structure of 2-Bromo-4-nitroaniline.

Synthesis of 2-Bromo-4-nitroaniline

A common and straightforward method for the synthesis of 2-Bromo-4-nitroaniline is the
electrophilic bromination of 4-nitroaniline.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Electrophilic
Aromatic

' 4-Nitroaniline } Substitution

Electrophilic
Aromatic

(Bromine (Brz)) Substitution 2-Bromo-4-nitroani|ine)

Electrophilic
Aromatic

Acetic Acid Substitution

Click to download full resolution via product page

Synthesis of 2-Bromo-4-nitroaniline from 4-nitroaniline.

Experimental Protocol

This protocol is based on established literature procedures.
Materials:

e 4-Nitroaniline

e Bromine or Ammonium bromide

e Glacial Acetic Acid

o Hydrogen Peroxide (35%) (if using Ammonium bromide)
e Dilute aqueous sodium thiosulfate

o Ethyl acetate

e Dichloromethane
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e Methanol
Procedure:

o Reaction Setup: In a flask suitable for the scale of the reaction, dissolve 4-nitroaniline in
glacial acetic acid at room temperature. If using ammonium bromide, add it to this solution.

e Bromination:

o Method A (Using Bromine): Slowly add bromine dropwise to the solution of 4-nitroaniline in
acetic acid under argon protection. Stir the reaction mixture continuously for 2 hours at
room temperature.

o Method B (Using Ammonium Bromide and Hydrogen Peroxide): To the mixture of 4-
nitroaniline and ammonium bromide in acetic acid, add 35% hydrogen peroxide dropwise.
Stir the mixture at room temperature for 3 hours.

o Work-up:

o Upon completion of the reaction, quench the reaction with dilute aqueous sodium
thiosulfate to remove any unreacted bromine.

o Extract the product with ethyl acetate.
o Alternatively, the precipitate formed can be filtered and washed with water.

 Purification: The crude product can be purified by recrystallization from a mixture of
dichloromethane and methanol to yield the final product.

Causality and Experimental Choices:

» Choice of Brominating Agent: Bromine is a classic electrophilic brominating agent. The
combination of ammonium bromide and hydrogen peroxide in acetic acid generates bromine
in situ, which can be a safer and more controlled method.

» Solvent: Acetic acid is a common solvent for bromination reactions as it is polar enough to
dissolve the reactants and is relatively inert to the reaction conditions.
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e Quenching: Sodium thiosulfate is used to neutralize excess bromine, preventing the
formation of polybrominated byproducts and making the work-up safer.

 Purification: Recrystallization is an effective method for purifying solid organic compounds,
and the choice of dichloromethane and methanol provides a solvent system with appropriate
solubility characteristics for 2-bromo-4-nitroaniline.

Applications in Research and Development

The trifunctional nature of 2-bromo-4-nitroaniline makes it a versatile starting material for the
synthesis of a variety of target molecules.

Medicinal Chemistry

» Antibacterial and Antifungal Agents: It is used as a reagent in the synthesis of novel
tetrahydrothienopyridopyrimidine derivatives, which have shown in vitro activity against a
range of microorganisms.

e Anti-Chagas Disease Agents: 2-Bromo-4-nitroaniline is a key reagent in the synthesis of
dialkylimidazole inhibitors of Trypanosoma cruzi sterol 14a-demethylase, a crucial enzyme in
the parasite's life cycle.

o Other Bioactive Scaffolds: This compound has also been used as an intermediate in the
synthesis of sulfonamides and benzothiazines.

Materials Science

» Nonlinear Optics (NLO): The related compound, 4-bromo-2-nitroaniline, has been
investigated as a nonlinear optical material. The presence of electron-donating (amine) and
electron-withdrawing (nitro) groups, along with the bromine atom, can lead to a large
molecular hyperpolarizability, a key property for NLO materials used in optoelectronics.

e Dye Synthesis: 2-Bromo-4-nitroaniline serves as a building block for the synthesis of various
dyes.

Biological Activity and Potential Mechanism of
Action
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Preliminary studies have indicated that 2-bromo-4-nitroaniline may possess interesting
biological activities. It has been shown to inhibit the activity of insulin and epidermal growth
factor (EGF) receptors. This inhibition can lead to decreased insulin sensitivity and reduced
EGF receptor activation. The irreversible inhibition of the tyrosine kinase domain of the EGF
receptor by this compound could prevent downstream signaling pathways that regulate cell
proliferation and differentiation. This suggests a potential, though currently underexplored,
avenue for its investigation in cancer research.

Safety and Handling

2-Bromo-4-nitroaniline is a hazardous chemical and should be handled with appropriate safety
precautions.

e Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin
and serious eye irritation.

» Handling:

o

Use in a well-ventilated area, preferably in a fume hood.

[¢]

Avoid breathing dust.

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

[e]

Wash hands thoroughly after handling.

o

Do not eat, drink, or smoke when using this product.

e First Aid:

[¢]

In case of skin contact: Wash immediately with plenty of water.

[¢]

In case of eye contact: Rinse cautiously with water for several minutes.

o

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth and seek immediate medical attention.

o
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o Storage: Keep in a dark place, under an inert atmosphere, at room temperature.

Conclusion

2-Bromo-4-nitroaniline is a valuable and versatile building block in organic synthesis. Its unique
combination of functional groups allows for a wide array of chemical modifications, making it a
key intermediate in the development of new pharmaceuticals, particularly antimicrobial and
antiparasitic agents. While its own biological activities are beginning to be explored, its primary
utility lies in its role as a scaffold for more complex and potent molecules. Proper handling and
safety precautions are essential when working with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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